Cas no 1191-24-8 (Octane, 2-bromo-, (2S)-)

Octane, 2-bromo-, (2S)- structure
Octane, 2-bromo-, (2S)- structure
Product Name:Octane, 2-bromo-, (2S)-
CAS No:1191-24-8
MF:C8H17Br
MW:193.124582052231
CID:1208868
PubChem ID:12216025
Update Time:2025-04-20

Octane, 2-bromo-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Octane, 2-bromo-, (2S)-
    • (S)-2-Bromooctane
    • [S,(+)]-2-Bromooctane
    • sec-Octyl bromide, (+)-
    • (2S)-2-BROMOOCTANE
    • (S)-2-Octyl bromide
    • (s)-2-bromo-octane
    • (S)-(+)-2-Bromooctane
    • AKOS015833983
    • Q27273556
    • FTJHYGJLHCGQHQ-QMMMGPOBSA-N
    • (+)-2-Octyl bromide
    • (+)-2-Bromooctane
    • A3A2KWD38T
    • Octane, 2-bromo-, (S)-
    • Octane, 2-bromo-, (S)-(+)-
    • DTXSID40152315
    • sec-Octyl bromide (S)-form [MI]
    • SCHEMBL3673764
    • UNII-A3A2KWD38T
    • Octane, 2-bromo-, l-
    • AKOS006344569
    • 1191-24-8
    • (+)-sec-octyl bromide
    • Inchi: 1S/C8H17Br/c1-3-4-5-6-7-8(2)9/h8H,3-7H2,1-2H3/t8-/m0/s1
    • InChI Key: FTJHYGJLHCGQHQ-QMMMGPOBSA-N
    • SMILES: Br[C@@H](C)CCCCCC

Computed Properties

  • Exact Mass: 187.98367
  • Monoisotopic Mass: 192.05136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 52.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 12.53

Octane, 2-bromo-, (2S)- Security Information

  • HazardClass:IRRITANT
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